Cas no 2171893-40-4 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)acetic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)acetic acid
• CAS No: 2171893-40-4
• MF: C₂₄H₂₁N₃O₅
• MW: 431.440645933151
• CID: 6004594
• PubChem ID: 165549505
• Update Time: 2025-08-05

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)acetic acid
• EN300-1487974
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}formamido)acetic acid
• 2171893-40-4

• Inchi： 1S/C24H21N3O5/c28-22(29)13-26-23(30)15-9-10-25-16(11-15)12-27-24(31)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21H,12-14H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： IATWBIMAZXVHSP-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C(NCC(=O)O)=O)C=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 431.14812078g/mol
• Monoisotopic Mass: 431.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)acetic acid

Introduction to 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)acetic Acid and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)acetic acid (CAS no. 2171893-40-4) stands out due to its unique structural features and potential applications. This compound, characterized by its complex amino acid derivative structure, has garnered significant attention in recent years for its role in drug discovery and molecular research.

The CAS number 2171893-40-4 provides a unique identifier for this chemical entity, facilitating its recognition and study within the scientific community. The molecular structure of this compound incorporates several key functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety, which is widely used in peptide synthesis and proteomics. This group contributes to the compound's stability and reactivity, making it a valuable tool in synthetic chemistry.

The presence of a pyridine ring in the molecule further enhances its utility. Pyridine derivatives are well-known for their diverse biological activities and have been extensively studied for their potential as pharmacophores. In particular, the 4-substituted pyridine scaffold is frequently employed in the development of drugs targeting various diseases, including neurological disorders and cancer.

The acetic acid moiety at the terminal end of the molecule introduces a carboxylic acid functional group, which can participate in hydrogen bonding interactions. This feature is particularly important in drug design, as it allows the compound to interact with biological targets in a specific manner. Additionally, the acetic acid group can be modified or incorporated into larger molecules through various chemical reactions, expanding its applications in synthetic biology.

Recent research has highlighted the potential of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)acetic acid as a building block for novel therapeutic agents. Studies have demonstrated its ability to modulate enzyme activity and interfere with signaling pathways relevant to several diseases. For instance, researchers have explored its interactions with kinases and other enzymes involved in cancer progression. The Fmoc group's stability under physiological conditions makes it an ideal candidate for such studies.

Moreover, the compound's structural complexity allows for fine-tuning of its pharmacological properties through structural modifications. This flexibility is crucial in drug development, where small changes in molecular structure can significantly alter biological activity. The pyridine ring provides a scaffold for further derivatization, enabling scientists to create analogs with enhanced potency or selectivity.

In the realm of computational chemistry, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)acetic acid has been used as a reference compound in virtual screening campaigns. These efforts aim to identify new molecules that can interact with specific biological targets. The compound's well-documented chemical properties make it an excellent starting point for such high-throughput screening processes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to construct the complex framework efficiently. These methods not only streamline the production process but also minimize unwanted side reactions.

From a regulatory perspective, compounds like 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)acetic acid must undergo rigorous testing to ensure safety and efficacy before they can be used in clinical settings. Preclinical studies are essential to evaluate their pharmacokinetics, pharmacodynamics, and potential toxicities. These studies provide critical data that informs subsequent clinical trials and regulatory approvals.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the development of novel compounds like this one. Predictive models can analyze vast datasets to identify promising candidates based on their structural features and known biological activities. This approach has significantly reduced the time required to bring new drugs to market while improving their success rates.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-y1}formamido)acetic acid (CAS no. 2171893-40-4) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for drug development, molecular studies, and synthetic chemistry applications. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific innovation.